Ethyl [(2,4-dinitrophenyl)thio]acetate

• IUPAC Name: ethyl 2-(2,4-dinitrophenyl)sulfanylacetate
• InChI: InChI=1S/C10H10N2O6S/c1-2-18-10(13)6-19-9-4-3-7(11(14)15)5-8(9)12(16)17/h3-5H,2,6H2,1H3
• InChI Key: BJDFTBHUSCRIHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H10N2O6S
• Molecular Weight: 286.26 g/mol
• CAS No.: 85196-28-7

Description

Ethyl [(2,4-dinitrophenyl)thio]acetate is an organic compound with the molecular formula C10H10N2O6S It is characterized by the presence of a dinitrophenyl group attached to a thioacetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl [(2,4-dinitrophenyl)thio]acetate can be synthesized through a multi-step process involving the reaction of 2,4-dinitrochlorobenzene with thioglycolic acid, followed by esterification with ethanol. The reaction typically requires a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction. The overall reaction can be summarized as follows:

Nucleophilic Substitution: 2,4-dinitrochlorobenzene reacts with thioglycolic acid in the presence of a base to form 2,4-dinitrophenylthioacetic acid.

Esterification: The resulting 2,4-dinitrophenylthioacetic acid is then esterified with ethanol to produce this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Ethyl [(2,4-dinitrophenyl)thio]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the nitro groups can lead to the formation of amino derivatives.

Substitution: The ethyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or alcohols can be used to substitute the ethyl ester group.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted thioacetates depending on the nucleophile used.

Scientific Research Applications

Ethyl [(2,4-dinitrophenyl)thio]acetate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of other sulfur-containing compounds.

Biology: The compound can be used in biochemical assays to study enzyme activity and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethyl [(2,4-dinitrophenyl)thio]acetate involves its interaction with various molecular targets. The compound can undergo nucleophilic substitution reactions, where the thioacetate group acts as a leaving group. Additionally, the nitro groups can participate in redox reactions, influencing the compound’s reactivity and interactions with biological molecules.

Comparison with Similar Compounds

Ethyl [(2,4-dinitrophenyl)thio]acetate can be compared with other similar compounds such as:

Ethyl 2-(4-nitrophenylthio)acetate: Similar structure but with a single nitro group.

Ethyl 2-(2,4-dinitrophenyl)acetate: Lacks the thio group, affecting its reactivity.

2,4-Dinitrophenylthioacetic acid: The acid form of the compound, which can be esterified to form this compound.

The uniqueness of this compound lies in its combination of the dinitrophenyl and thioacetate groups, which confer distinct chemical properties and reactivity.

Synthesis routes and methods

Procedure details

Into a 100 ml round-bottomed flask were placed 14.8 g (10 ml, 79.6 mmol) 2,4-dinitrofluorobenzene, THF (20 ml, freshly distilled from sodium benzophenone) and triethylamine (11.1 ml, 79.6 mmol). The reaction was cooled in an ice bath while 9.55 g (8.73 ml, 79.6 mmol) ethyl 2-mercaptoacetate dissolved in THF (10 ml) was added dropwise. The resulting nearly black solution was allowed to warm slowly to room temperature and stirred 18 hours. The reaction mixture was poured onto 150 ml ice and the resulting layers were separated. The aqueous phase was extracted with EtOAc (2×125 ml). The organic layers were combined and washed with water (100 ml), dried over MgSO4 and concentrated to dryness in vacuo to yield 16.9 g of red-brown solid (74.1% yield).